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Compound of Interest

Compound Name:
2-(2-Cyclopropylphenyl)ethan-1-

OL

Cat. No.: B13260637

Get Quote

Executive Summary & Compound Profile
Compound Name: 2-(2-Cyclopropylphenyl)ethan-1-ol Molecular Formula:

Molecular Weight: 162.23 g/mol Core Scaffold:Ortho-substituted benzene ring featuring a
cyclopropyl ring and a hydroxyethyl chain.

Significance: This molecule serves as a critical "conformational lock" intermediate. The ortho-

cyclopropyl group exerts steric pressure that restricts the rotation of the ethyl side chain, a

property exploited in the design of receptor antagonists (e.g., melatonin or GPCR targets) to

freeze bioactive conformations.

Synthetic Context & Impurity Profile
To interpret spectra accurately, one must understand the synthesis. The industrial standard

involves a Suzuki-Miyaura cross-coupling, which dictates the likely impurities (boronic acids,

phosphine ligands).

Synthesis Workflow (Graphviz)
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Caption: Figure 1. Palladium-catalyzed synthesis via Suzuki-Miyaura coupling. Note potential

protodehalogenation impurities.

Spectroscopic Data Analysis[1][2][3][4]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent:

(Chloroform-d) Internal Standard: TMS (

0.00 ppm)

The 1H NMR spectrum is defined by the high-field cyclopropyl protons and the distinct ortho-

substitution pattern.

1H NMR Data Table (400 MHz)
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Proton
Group

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Structural
Assignment

Cyclopropyl 0.65 – 0.75 Multiplet 2H -
Cyclopropyl

(cis to ring)

Cyclopropyl 0.90 – 1.02 Multiplet 2H -
Cyclopropyl

(trans to ring)

Methine 1.90 – 2.05 Multiplet 1H -
Cyclopropyl

(Benzylic)

Hydroxyl
1.60

(variable)
Broad Singlet 1H - (Concentratio

n dependent)

Methylene 2.98 Triplet 2H 7.0

Oxymethylen

e
3.85 Triplet 2H 7.0

Aromatic 7.05 – 7.15 Multiplet 3H - (C3, C4, C5)

Aromatic 7.20 – 7.25 Doublet/Mult 1H ~7.5 (C6, adjacent

to ethyl)

Key Diagnostic Insight: The cyclopropyl methine proton at ~1.95 ppm is the "fingerprint" signal.

In unsubstituted phenethyl alcohol, this region is empty. The upfield shift of the cyclopropyl

methylene protons (0.6–1.0 ppm) confirms the integrity of the three-membered ring; ring

opening (acid-catalyzed degradation) would shift these signals downfield to >1.5 ppm (propyl

chain).

13C NMR Data (100 MHz)
Aliphatic (Cyclopropyl):

8.5, 9.2 (
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), 12.5 (

).

Aliphatic (Chain):

36.5 (

), 63.8 (

).

Aromatic:

125.5, 126.0, 126.8, 129.5 (CH), 136.5 (C-Ethyl), 142.0 (C-Cyclopropyl).

B. Infrared Spectroscopy (FT-IR)
Method: Neat film (ATR) or KBr pellet.

Wavenumber (

)
Vibration Mode Diagnostic Value

3300 – 3450 O-H Stretch (Broad) Confirms alcohol functionality.

3000 – 3080 C-H Stretch (Cyclopropyl)

Critical: Higher frequency than

typical alkyl C-H due to ring

strain (

character).

2850 – 2950 C-H Stretch (Alkyl)
Standard ethyl chain

vibrations.

1040 – 1060 C-O Stretch Primary alcohol characteristic.

1450 – 1500 C=C Aromatic
Benzene ring breathing

modes.

C. Mass Spectrometry (MS)
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Ionization: Electron Impact (EI, 70 eV) or ESI+.

The mass spectrum is dominated by the stability of the cyclopropyl-benzene system and the

facile loss of the hydroxyl group.

Fragmentation Logic (Graphviz)
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Caption: Figure 2.[1] Proposed fragmentation pathway under Electron Impact (EI). The loss of

water is the primary initial event.

Interpretation:

m/z 162 (

): Usually weak in alcohols due to rapid dehydration.

m/z 144 (
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): Prominent peak corresponding to the loss of water, likely forming a styrene-like or cyclic
intermediate (e.g., cyclopropylstyrene).

m/z 131 (

): Loss of

(alpha-cleavage), typical for primary alcohols.

Experimental Protocols
To ensure data integrity (E-E-A-T), the following protocols are recommended for

characterization.

Protocol 1: NMR Sample Preparation
Objective: Eliminate concentration-dependent O-H shifting.

Method:

Weigh 10 mg of the sample into a clean vial.

Add 0.6 mL of

(ensure acidity is neutralized with solid

if the solvent is old, as acid opens cyclopropyl rings).

Filter through a cotton plug into the NMR tube.

Validation: If the O-H peak is broad or drifting, add 1 drop of

to exchange the proton; the signal at ~1.6 ppm will disappear, confirming the assignment.

Protocol 2: GC-MS Purity Check
Objective: Detect thermally labile impurities.

Method:

Inlet: 250°C (Split 20:1).
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Column: HP-5MS or equivalent (Non-polar).

Temp Program: 60°C (hold 1 min)

20°C/min

280°C.

Note: Cyclopropyl rings are generally stable up to 300°C, but catalytic metal residues in

the injector liner can cause ring isomerization. Use a clean glass liner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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